Cas no 71666-57-4 (Benzamide, N-[(2-oxocyclohexyl)methyl]-)

• Product name: Benzamide, N-[(2-oxocyclohexyl)methyl]-
• CAS No: 71666-57-4
• MF: C₁₄H₁₇NO₂
• MW: 231.29028
• CID: 531022
• PubChem ID: 3628185

Benzamide, N-[(2-oxocyclohexyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[(2-oxocyclohexyl)methyl]-
• N-[(2-oxocyclohexyl)methyl]benzamide
• SCHEMBL5830607
• 71666-57-4
• DTXSID20394453

• Inchi： InChI=1S/C14H17NO2/c16-13-9-5-4-8-12(13)10-15-14(17)11-6-2-1-3-7-11/h1-3,6-7,12H,4-5,8-10H2,(H,15,17)
• InChI Key： FREXZTZMFIJEMQ-UHFFFAOYSA-N
• SMILES： C1CCC(=O)C(C1)CNC(=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų
• XLogP3: 2.5